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Compound of Interest

Compound Name: DB008

Cat. No.: B10855475 Get Quote

Essential Safety and Handling Guide for DB008
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for handling the

selective PARP16 inhibitor, DB008. The following guidelines are based on general laboratory

safety protocols for potent enzyme inhibitors and publicly available research data, as a specific

Safety Data Sheet (SDS) for DB008 could not be located. Researchers should always

supplement this information with their institution's specific safety protocols and a thorough risk

assessment before beginning any work.

Chemical and Physical Properties
DB008 is a potent and selective inhibitor of Poly(ADP-ribose) polymerase 16 (PARP16), a key

enzyme in the unfolded protein response (UPR).[1] It functions as a covalent inhibitor,

containing an acrylamide electrophilic reagent.[2][3][4]
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Property Value Source

Chemical Name DB008 MedchemExpress

CAS Number 2991637-98-8
Not explicitly stated, but

associated with DB008

Molecular Formula C25H21FN4O3
Not explicitly stated, but

associated with DB008

Molecular Weight 444.46 g/mol
Not explicitly stated, but

associated with DB008

IC50 0.27 µM for PARP16 [2]

Mechanism of Action
Covalently modifies Cys169 of

PARP16
[2]

Key Feature

Membrane-permeable and

contains an alkyne group for

click chemistry

[2]

Personal Protective Equipment (PPE)
Due to the lack of a specific SDS for DB008, a cautious approach to PPE is warranted. The

following recommendations are based on handling potent, biologically active small molecules in

a research laboratory setting.

PPE Category Recommended Equipment Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

To prevent skin contact with

the potent enzyme inhibitor.

Eye Protection
Safety glasses with side

shields or safety goggles

To protect eyes from splashes

or aerosols.

Body Protection Laboratory coat
To protect skin and clothing

from contamination.

Respiratory Protection
Use in a well-ventilated area or

a chemical fume hood

To minimize inhalation of any

potential aerosols or dust.
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Operational Plan: Handling and Storage
Handling:

Work Area: All handling of DB008, especially when in powdered form or when preparing

solutions, should be conducted in a designated area, such as a chemical fume hood, to

minimize exposure.

Weighing: When weighing the solid compound, use an analytical balance within a ventilated

enclosure if possible.

Solution Preparation: Prepare solutions in a chemical fume hood. Avoid generating aerosols.

Personal Hygiene: Wash hands thoroughly with soap and water after handling DB008, even

if gloves were worn.

Storage:

Store DB008 in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from incompatible materials.

Follow any specific storage temperature recommendations provided by the supplier.

Disposal Plan
As a potent research chemical, DB008 and any contaminated materials should be disposed of

as hazardous chemical waste.

Solid Waste: Collect any solid DB008 waste and contaminated consumables (e.g., weigh

boats, pipette tips) in a clearly labeled hazardous waste container.

Liquid Waste: Collect liquid waste containing DB008 in a sealed and appropriately labeled

hazardous waste container. Do not pour down the drain.

Decontamination: Decontaminate work surfaces with an appropriate solvent (e.g., 70%

ethanol) and dispose of the cleaning materials as hazardous waste.
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Institutional Guidelines: Follow all local and institutional regulations for hazardous waste

disposal.

Experimental Protocol: Preparation of DB008 for In
Vivo Studies
The following protocol for preparing a DB008 solution is adapted from publicly available

information.[2] This protocol is provided as an example and may need to be optimized for

specific experimental needs.

Objective: To prepare a clear solution of DB008 at a concentration of ≥ 5 mg/mL.

Materials:

DB008

Dimethyl sulfoxide (DMSO)

PEG300

Tween-80

Saline (0.9% sodium chloride)

Procedure:

Prepare a DMSO stock solution: Dissolve DB008 in DMSO to a concentration of 50 mg/mL.

Prepare the working solution (example for 1 mL): a. To 400 µL of PEG300, add 100 µL of the

50 mg/mL DMSO stock solution. b. Mix thoroughly until a homogenous solution is formed. c.

Add 50 µL of Tween-80 and mix again until the solution is clear. d. Add 450 µL of saline to

bring the final volume to 1 mL. e. Mix thoroughly.

Note: This protocol is a guideline. The solubility and stability of the final formulation should be

confirmed for your specific experimental conditions.
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PARP16 Signaling Pathway in the Unfolded Protein
Response
PARP16 is an endoplasmic reticulum (ER)-resident protein that plays a crucial role in the

unfolded protein response (UPR), a cellular stress response to the accumulation of unfolded or

misfolded proteins in the ER.[1] PARP16 acts as a key activator of two of the three major UPR

sensors: PERK and IRE1α.[1][5]
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PARP16 Activation of the Unfolded Protein Response
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Caption: PARP16 activation of PERK and IRE1α in the UPR.
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Experimental Workflow: In-Cell Competition
Labeling Assay
DB008, being a covalent inhibitor with a clickable alkyne handle, can be used as a probe to

assess the engagement of other potential PARP16 inhibitors within cells.[3][4]
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Workflow for In-Cell PARP16 Competition Labeling
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Caption: Workflow for assessing PARP16 target engagement.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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